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A Comparative Guide to Ilmenite Ore Beneficiation Flowsheets

This guide provides a comprehensive comparison of different beneficiation flowsheets for the

processing of ilmenite ores. The information is intended for researchers, scientists, and

professionals involved in mineral processing and materials science. The guide details physical

separation, flotation-based, and hydrometallurgical upgrading methods, presenting available

experimental data, process methodologies, and visual workflows to facilitate an objective

comparison.

Physical Separation-Based Flowsheets
Physical separation techniques are foundational in ilmenite beneficiation, leveraging

differences in the physical properties of ilmenite and gangue minerals, such as density and

magnetic susceptibility. These methods are often employed in combination to achieve effective

separation.

A common approach involves the use of gravity separation to produce a heavy mineral

concentrate (HMC), which is then further processed using magnetic separators to isolate the

ilmenite. For instance, a study on a low-grade Egyptian ilmenite ore (26.20% TiO2) utilized a

Falcon concentrator for gravity separation, followed by magnetic separation.[1] This process

yielded a final concentrate with a TiO2 content of 46.31%.[1]

Combined gravity and magnetic separation can reduce production costs and enhance both the

grade and recovery rate of the ilmenite concentrate.[2] In some cases, a sequence of gravity
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separation, magnetic separation, flotation, and electrostatic separation is employed, particularly

for low-grade ilmenite with complex gangue mineralogy.[2][3]

Experimental Data: Physical Separation
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Experimental Protocols: Physical Separation
Gravity Concentration using Falcon SB40 Concentrator followed by Magnetic Separation

This protocol is based on the beneficiation of a low-grade Egyptian ilmenite ore.[1]
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Sample Preparation: The raw ilmenite ore with a feed size of -80+25 micron is prepared.

Gravity Separation: The prepared ore is fed into a Falcon SB40 concentrator. The centrifugal

force enhances the separation of heavy ilmenite from lighter gangue minerals.

Magnetic Separation: The heavy mineral concentrate from the Falcon concentrator is then

subjected to magnetic separation to remove non-magnetic and weakly magnetic particles,

further upgrading the ilmenite concentrate. The final concentrate is collected for analysis.

Flowsheet Diagram: Gravity and Magnetic Separation
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Physical Separation Flowsheet for Ilmenite

Flotation-Based and Hybrid Flowsheets
Froth flotation is a key method for separating fine-grained ilmenite from gangue minerals

based on differences in their surface properties.[5] Various flotation techniques are employed,

including conventional, flocculation, agglomeration, and carrier flotation.[2] Flotation is often

integrated with other methods to create hybrid flowsheets.

For low-grade ores (e.g., below 6% TiO2), a combination of gravity separation and flotation can

be effective.[2] Another common hybrid approach is magnetic separation followed by flotation,

where magnetic separation first removes some of the gangue before flotation is used to

enhance the grade and recovery of the ilmenite concentrate.[2]

A comparative study on low-concentration, fine-grained ilmenite evaluated two hybrid

flowsheets: "SLon high-intensity magnetic separation + flotation" and "desliming using a new

type of cyclone + flotation".[6] The latter proved more efficient, yielding a concentrate with

47.06% TiO2 at a 59.03% recovery.[6]

Experimental Data: Flotation and Hybrid Flowsheets
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Experimental Protocols: Flotation
Desliming followed by Flotation for Fine-Grained Ilmenite

This protocol is based on a comparative study for efficient recovery of low-concentration, fine-

grained ilmenite.[6]

Desliming: The fine-grained ilmenite ore slurry is processed through a specialized cyclone to

remove slime, which can interfere with the flotation process.

Conditioning: The deslimed pulp is transferred to a conditioning tank where flotation

reagents, such as collectors and depressants, are added and mixed.

Flotation: The conditioned pulp is then fed into a flotation cell. Air is introduced to create

bubbles, which selectively attach to the hydrophobized ilmenite particles and carry them to

the surface to form a froth.
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Concentrate Collection: The ilmenite-rich froth is skimmed off, dewatered, and dried to

produce the final concentrate.

Flowsheet Diagram: Hybrid Magnetic Separation and
Flotation
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Hybrid Magnetic-Flotation Flowsheet

Upgrading and Hydrometallurgical Flowsheets
For applications requiring high-purity TiO2, such as pigments and titanium metal production,

ilmenite concentrates are often upgraded to synthetic rutile (typically >90% TiO2).[7] These
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processes involve chemical transformations to remove iron and other impurities.

One such method is a modified metallurgical upgrading process that involves a "sulphur-

doping" technique during reduction, followed by aeration and acid washing.[8] This process has

been shown to reduce the manganese content by about 90% (to 0.2%) and the iron content by

about 70% (to less than 1.5%).[8]

Another approach involves hydrometallurgical processing. A pilot-scale study demonstrated a

process involving gravity and magnetic separation to produce an ilmenite concentrate, which

was then subjected to a proprietary hydrometallurgical process.[9] The initial concentrate had a

TiO2 content of approximately 39%, and the final product was a high-purity TiO2 powder

(>99%).[9]

Experimental Data: Upgrading and Hydrometallurgy
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Experimental Protocols: Hydrometallurgical Upgrading
Pilot-Scale Hydrometallurgical Processing of Ilmenite Concentrate

This protocol is based on a pilot-scale demonstration for producing high-purity TiO2.[9]
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Beneficiation: The raw ilmenite ore (25.2% TiO2) undergoes crushing, grinding, two-stage

spiral separation, and low-intensity magnetic separation to produce an ilmenite concentrate

of approximately 39% TiO2.

Leaching: The ilmenite concentrate is subjected to a leaching process, with an estimated

leaching time of four hours.

Solvent Extraction: The pregnant leach solution undergoes a continuous counter-current

solvent extraction process to separate iron and titanium.

Precipitation and Calcination: The separated iron and titanium streams are then subjected to

precipitation and calcination to produce high-purity iron oxide and titanium dioxide powders.

Flowsheet Diagram: Ilmenite Upgrading to Synthetic
Rutile
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Upgrading Ilmenite to Synthetic Rutile

Conclusion
The choice of an optimal beneficiation flowsheet for ilmenite ore is highly dependent on the

specific characteristics of the ore, including its grade, the nature and distribution of gangue

minerals, and the desired final product specifications.
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Physical separation methods are generally cost-effective and environmentally friendly,

making them suitable for the initial stages of concentration, especially for coarse-grained

ores.

Flotation-based and hybrid flowsheets are essential for the recovery of fine-grained ilmenite
and for achieving higher concentrate grades from complex ores.

Upgrading and hydrometallurgical processes are necessary when high-purity synthetic rutile

or TiO2 is the desired end product, though these processes are typically more complex and

costly.

For any given ilmenite deposit, it is recommended that mineralogical analysis and laboratory-

scale testing be conducted to determine the most effective and economical processing route.

[11] The data and flowsheets presented in this guide provide a foundation for comparing the

available technologies and selecting an appropriate starting point for process development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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